Cas no 2751611-74-0 (3,4-Dichlorothiophene-2-carbonitrile)

• Product Name: 3,4-Dichlorothiophene-2-carbonitrile
• CAS No: 2751611-74-0
• MF: C₅HCl₂NS
• MW: 178.039137601852
• CID: 6098288
• PubChem ID: 165661512
• Update Time: 2023-12-13

3,4-Dichlorothiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Z3182699068
• EN300-4086527
• 2751611-74-0
• 3,4-dichlorothiophene-2-carbonitrile
• 3,4-Dichlorothiophene-2-carbonitrile

• Inchi： 1S/C5HCl2NS/c6-3-2-9-4(1-8)5(3)7/h2H
• InChI Key： VWORUAXSCSGQMZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)SC=C1Cl

Computed Properties

• Exact Mass: 176.9206756g/mol
• Monoisotopic Mass: 176.9206756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52Ų